Cas no 178686-77-6 (6-(4-Hexylphenyl)-6-oxohexanoic acid)

• Product Name: 6-(4-Hexylphenyl)-6-oxohexanoic acid
• CAS No: 178686-77-6
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 906668
• PubChem ID: 15295561
• Update Time: 2025-04-19

6-(4-Hexylphenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-HEXYLPHENYL)-6-OXOHEXANOIC ACID
• AG-E-28844
• AGN-PC-00OT4Y
• CTK4D6854
• KB-198826
• SureCN9076086
• MFCD02260971
• HBVPJPCDSQNIBL-UHFFFAOYSA-N
• Benzenehexanoic acid, 4-hexyl-epsilon-oxo-
• DTXSID60571105
• SCHEMBL9076086
• 178686-77-6
• AKOS016022767
• 5-(4-n-hexylbenzoyl)pentanoic acid
• 6-(4-HEXYLPHENYL)-6-OXOHEXANOICACID
• 6-(4-Hexylphenyl)-6-oxohexanoic acid

• MDL： MFCD02260971
• Inchi： 1S/C18H26O3/c1-2-3-4-5-8-15-11-13-16(14-12-15)17(19)9-6-7-10-18(20)21/h11-14H,2-10H2,1H3,(H,20,21)
• InChI Key： HBVPJPCDSQNIBL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCCCC)CCCCC(=O)O

Computed Properties

• Exact Mass: 290.18800
• Monoisotopic Mass: 290.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 4.63710